Cas no 590390-94-6 ()

• CAS No: 590390-94-6
• MF: C₁₅H₉F₂NO
• MW: 257.234870672226
• CID: 868343
• Update Time: 2026-04-29

Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-(3,4-difluorophenyl)-(9CI)

Computed Properties

• Exact Mass: 257.065
• Monoisotopic Mass: 257.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 32.86000
• LogP: 3.92560